3-[(Pentan-2-yl)amino]benzonitrile hydrochloride

• IUPAC Name: 3-(pentan-2-ylamino)benzonitrile;hydrochloride
• InChI: InChI=1S/C12H16N2.ClH/c1-3-5-10(2)14-12-7-4-6-11(8-12)9-13;/h4,6-8,10,14H,3,5H2,1-2H3;1H
• InChI Key: OAGTZESRZPUXRX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC1=CC=CC(=C1)C#N.Cl
• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol
• CAS No.: 1803566-95-1

Description

3-[(Pentan-2-yl)amino]benzonitrile hydrochloride is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Resolution of Amino Acids

The compound is utilized in the synthesis and resolution of specific amino acids such as L-2-Amino-5-arylpentanoic acids, which are constituent amino acids in certain toxins. This process involves heating with hydrochloric acid for hydrolysis and employs a detailed procedure for synthesis without drastic acid treatment, highlighting its role in the preparation of complex organic molecules (Shimohigashi, Lee, & Izumiya, 1976).

Organic Synthesis Reactions

Another research application is found in the field of organic synthesis, particularly in reactions involving carbanions and 3-chloro-1,2-benzisothiazole, demonstrating the compound's versatility in forming various organic structures under specific conditions (Carrington, Clarke, & Scrowston, 1971).

Catalytic Activities

The compound has also been explored for its catalytic activities. For example, new copper(II) dimers utilizing 3-(2-hydroxy-4-nitrophenylhydrazo)pentane-2,4-dione, derived from similar chemical structures, exhibit catalytic activity in the oxidation of cyclohexane and benzyl alcohol, indicating potential applications in catalysis and chemical synthesis (Mahmudov et al., 2010).

Corrosion Inhibition Studies

Investigations into corrosion inhibition for mild steel in acid mediums by derivatives similar to 3-[(Pentan-2-yl)amino]benzonitrile hydrochloride provide insights into its potential application in protecting metals from corrosion, a significant issue in industrial processes (Chaouiki et al., 2018).

Structural and Magnetic Studies

Further, research into the structures of hydrochloride hydrates of related compounds offers insights into their potential application in designing new materials with specific magnetic properties, which could be useful in data storage or magnetic field manipulation technologies (Wood, Bernal, & Lalancette, 2017).